2-(Phenylselanyl)heptan-1-OL

• CAS No.: 61759-26-0
• Molecular Formula: C13H20OSe
• Molecular Weight: 271.27 g/mol
• IUPAC Name: 2-phenylselanylheptan-1-ol
• InChI: InChI=1S/C13H20OSe/c1-2-3-5-10-13(11-14)15-12-8-6-4-7-9-12/h4,6-9,13-14H,2-3,5,10-11H2,1H3
• InChI Key: XGTUUKTWFSPWNT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(CO)[Se]C1=CC=CC=C1

Description

2-(Phenylselanyl)heptan-1-OL is an organoselenium compound characterized by a heptanol backbone with a phenylselanyl (-SePh) substituent at the second carbon. This structural motif confers unique physicochemical properties, such as enhanced lipophilicity and redox activity, due to the presence of selenium. Organoselenium compounds are of significant interest in medicinal chemistry and materials science, particularly for their antioxidant, anticancer, and catalytic applications [1]1.

The synthesis of 2-(Phenylselanyl)heptan-1-OL typically involves nucleophilic substitution reactions, where selenophenol reacts with a heptanol derivative under controlled conditions. Its molecular formula is C₁₃H₂₀OSe, with a molecular weight of ~265.2 g/mol. The phenylselanyl group increases steric bulk and electron density compared to simpler alkyl-substituted heptanols, influencing its reactivity and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Phenylselanyl)heptan-1-OL typically involves the reaction of heptan-1-ol with phenylselenyl chloride in the presence of a base such as sodium hydride. The reaction proceeds through the formation of an intermediate selenide, which is then oxidized to yield the desired product .

Industrial Production Methods: While specific industrial production methods for 2-(Phenylselanyl)heptan-1-OL are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, pressure, and the use of catalysts, to achieve higher yields and purity.

Chemical Reactions Analysis

Types of Reactions: 2-(Phenylselanyl)heptan-1-OL can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The phenylselanyl group can be reduced to a phenyl group.

Substitution: The hydroxyl group can be substituted with other functional groups.

Common Reagents and Conditions:

Oxidation: Reagents such as pyridinium chlorochromate (PCC) or potassium permanganate (KMnO4) can be used.

Reduction: Lithium aluminum hydride (LiAlH4) is commonly used for reducing the phenylselanyl group.

Substitution: Various nucleophiles can be used under basic conditions to substitute the hydroxyl group.

Major Products Formed:

Oxidation: Formation of heptan-2-one or heptanal.

Reduction: Formation of 2-phenylheptan-1-OL.

Substitution: Formation of derivatives with different functional groups replacing the hydroxyl group.

Scientific Research Applications

2-(Phenylselanyl)heptan-1-OL has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antioxidant and enzyme inhibition properties.

Medicine: Investigated for its potential therapeutic effects, such as antitumor and anti-infective activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(Phenylselanyl)heptan-1-OL involves its interaction with various molecular targets. The phenylselanyl group can participate in redox reactions, influencing cellular oxidative stress levels. Additionally, the compound can interact with enzymes, modulating their activity and affecting biochemical pathways .

Comparison with Similar Compounds

Structural and Molecular Comparisons

Compound Name	CAS Registry No.	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Features
2-(Phenylselanyl)heptan-1-OL	Not Provided	Phenylselanyl (-SePh)	C₁₃H₂₀OSe	265.2	High lipophilicity, redox-active selenium
2-Propylheptan-1-ol	[818-81-5]	Propyl (-C₃H₇)	C₁₀H₂₂O	158.28	Simple alkyl substituent, industrial solvent
6-Methylheptan-1-ol	[1653-40-3]	Methyl (-CH₃)	C₈H₁₈O	130.23	Branched chain, moderate polarity

Key Observations:

• Substituent Effects: The phenylselanyl group in 2-(Phenylselanyl)heptan-1-OL introduces significant steric hindrance and electron-withdrawing character compared to alkyl groups in 2-Propylheptan-1-ol or 6-Methylheptan-1-ol. This impacts solubility, with the selenium derivative being less water-soluble but more lipid-membrane permeable.
• Redox Activity: Selenium’s ability to participate in redox cycling distinguishes 2-(Phenylselanyl)heptan-1-OL from non-selenium analogs. This property is leveraged in antioxidant research, where selenium compounds scavenge reactive oxygen species (ROS) more effectively than their sulfur or oxygen analogs .

Physicochemical Properties

Property	2-(Phenylselanyl)heptan-1-OL	2-Propylheptan-1-ol	6-Methylheptan-1-ol
Boiling Point (°C)	~300 (estimated)	~230	~195
Water Solubility	Low	Low	Moderate
LogP (Octanol-Water)	~3.5 (predicted)	~3.0	~2.0

Notes:

• The higher boiling point of 2-(Phenylselanyl)heptan-1-OL reflects stronger intermolecular forces (e.g., van der Waals interactions) due to the aromatic selenium group.
• Lower water solubility correlates with increased LogP values, suggesting greater affinity for lipid environments.